5-{[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl}-2-(4-ethoxyphenyl)-4H,5H-pyrazolo[1,5-a]pyrazin-4-one

• IUPAC Name: 5-[[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methyl]-2-(4-ethoxyphenyl)pyrazolo[1,5-a]pyrazin-4-one
• InChI: InChI=1S/C23H18ClN5O3/c1-2-31-18-9-5-15(6-10-18)19-13-20-23(30)28(11-12-29(20)26-19)14-21-25-22(27-32-21)16-3-7-17(24)8-4-16/h3-13H,2,14H2,1H3
• InChI Key: MFAFTUXSVDIAHX-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C=CN(C(=O)C3=C2)CC4=NC(=NO4)C5=CC=C(C=C5)Cl
• Molecular Formula: C23H18ClN5O3
• Molecular Weight: 447.9 g/mol

Description

The compound is a complex organic molecule with several functional groups, including an oxadiazole ring, a pyrazolo[1,5-a]pyrazinone ring, and a chlorophenyl group. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The compound contains several aromatic rings, which are likely to contribute to its stability and reactivity. The presence of nitrogen and oxygen atoms in the rings also suggests that the compound could participate in hydrogen bonding and other polar interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. Given the complexity of this compound, it’s likely to have unique properties, but without specific experimental data, it’s difficult to predict these properties accurately.

Safety and Hazards

The safety and hazards of this compound are not known without specific experimental data. As with all chemicals, it should be handled with care, following appropriate safety protocols.

Future Directions

Given the potential biological activity of similar compounds, this compound could be a promising area for future research. Studies could focus on its synthesis, properties, and potential biological activities.